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Compound of Interest

Compound Name: Benzyl mercaptan

Cat. No.: B042178 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of benzyl
mercaptan (also known as phenylmethanethiol), a crucial organosulfur compound utilized in

various scientific and industrial applications, including as a flavoring agent and an intermediate

in organic synthesis.[1][2][3] Understanding its solubility and stability is paramount for its

effective use, storage, and handling, particularly in the context of pharmaceutical and chemical

research.

Solubility Profile
Benzyl mercaptan is a colorless to pale yellow liquid with a characteristic garlic-like odor.[2][3]

Its solubility is a critical parameter for its application in various solvent systems. Generally, it is

soluble in organic solvents and has very low solubility in water.[1][2][3]

Quantitative Solubility Data
While extensive quantitative solubility data at various temperatures is not readily available in

the literature, the following table summarizes the known qualitative and semi-quantitative

solubility information for benzyl mercaptan.
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Solvent Solubility Reference

Water
Insoluble / Not miscible or

difficult to mix
[1][4][5]

Ethanol (95%) 1 mL in 1 mL [6]

Ethanol Very soluble [6]

Ether Very soluble [6]

Carbon Disulfide Soluble [6]

Carbon Tetrachloride Slightly soluble [6]

Chloroform Slightly soluble [1][3]

Methanol Slightly soluble [1][3]

Oils Soluble [6]

Note: "Very soluble" and "slightly soluble" are qualitative terms from the literature. The solubility

in 95% ethanol suggests a high degree of miscibility. For research and development purposes,

it is recommended to experimentally determine the precise solubility in specific solvent systems

at the desired temperature.

Stability Profile
Benzyl mercaptan is a reactive compound, and its stability is influenced by several factors,

including exposure to air, light, heat, and the presence of other chemical agents.

Summary of Stability Data
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Condition Observation
Degradation
Products

References

Air/Oxygen Oxidizes in air. Dibenzyl disulfide [1][6]

Heat
Decomposes upon

heating.

Toxic fumes of sulfur

oxides
[1][6]

Light

Expected to be

susceptible to direct

photolysis by sunlight.

Not specified [6]

Acids/Acid Fumes

Emits highly toxic

fumes of sulfur oxides

upon contact.

Sulfur oxides [1][6]

Strong Oxidizing

Agents
Can react vigorously. Not specified [1][6][7]

Strong Bases Incompatible. Not specified [7][8]

Atmosphere

Degraded by

photochemically-

produced hydroxyl

radicals (vapor

phase).

Not specified [6]

Degradation Pathways
The primary and most well-documented degradation pathway for benzyl mercaptan is its

oxidation to dibenzyl disulfide, particularly in the presence of air. This process is a common

reaction for thiols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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